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Compound of Interest

Compound Name: D-Mannose-1,6-13C2

Cat. No.: B1161255

Get Quote

Executive Summary & Risk Profile
D-Mannose-1,6-13C2 is a high-value stable isotope tracer used primarily to deconvolute

metabolic flux through glycolysis versus the pentose phosphate pathway (PPP). Unlike

radiolabels (

), this isotope is non-radioactive and chemically identical to natural D-Mannose.

However, treating this reagent as "just sugar" is a critical operational error. The primary risks

are not toxicological, but analytical. A single microscopic flake of skin (keratin) or a dust particle

of natural glucose can skew Mass Spectrometry (MS) ratios, rendering a $5,000 experiment

invalid.

The Directive: Your PPE strategy must shift from "Self-Protection" to "Dual-Protection"—

simultaneously shielding the operator from particulate inhalation and the sample from biological

contamination.

Hazard Classification (GHS/SDS)
Radioactivity: None (Stable Isotope).
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Toxicity: Non-hazardous (Food-grade analog).

Physical Hazard: Combustible dust (in high quantities); Hygroscopic powder.

Primary Concern: Particulate inhalation (respiratory irritant) and Cross-Contamination.

Personal Protective Equipment (PPE) Matrix
The following PPE standards are mandatory for all personnel handling D-Mannose-1,6-13C2.

This protocol adheres to BSL-1 standards with enhanced Trace Analysis protocols.
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PPE Category Specification
Scientific Rationale (The
"Why")

Hand Protection
Nitrile Gloves (Powder-Free, 4-

6 mil)

Crucial: Latex proteins can

interfere with LC-MS signals.

Powdered gloves introduce

particulate noise. Nitrile

provides a chemical barrier

against skin oils (keratin) which

are abundant in common

environmental contaminants.

Respiratory
N95 Respirator (or Fume Hood

work)

While non-toxic, mannose is a

fine powder. Inhalation can

cause "sugar lung" (irritation).

More importantly, your breath

contains moisture and

enzymes that degrade the

sample.

Eye Protection
ANSI Z87.1 Safety Glasses

(Side shields)

Standard impact protection.

Prevents ocular absorption of

fine dusts.

Body Protection
Tyvek® Lab Coat (or clean

cotton)

Cotton sheds fibers that can

contaminate sensitive MS

equipment. Tyvek (spunbound

olefin) is low-linting, protecting

the sample from your clothing

fibers.

Static Control
Anti-Static Wrist Strap

(Recommended)

Dry carbohydrate powders are

highly static-prone. Static

discharge can scatter mg-

quantities of expensive isotope

across the balance.
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Operational Protocol: The "Zero-Loss" Weighing
Method
Handling expensive isotopes requires a protocol that minimizes physical loss and hydrolysis.

Phase 1: Preparation
De-Static the Zone: Use an ionizing air blower or an anti-static gun (e.g., Zerostat) on the

weighing boat and spatula.

Mechanism:[1][2][3][4] D-Mannose is hygroscopic and static; without neutralization,

powder will "jump" away from the spatula, altering the precise mass required for metabolic

calculations.

Equilibrate: Allow the vial to reach room temperature before opening to prevent

condensation. Moisture introduces water weight, skewing molar concentration calculations.

Phase 2: Transfer & Solubilization
Gravimetric Gating: Do not weigh directly into the stock vial. Weigh into a pre-tared, anti-

static weighing boat.

Quantitative Rinse:

Transfer powder to the destination vessel.

Critical Step: Rinse the weighing boat 3x with the target solvent (e.g., PBS or media) and

pour the wash into the vessel. This ensures 99.9% recovery of the isotope.

Inert Atmosphere: If storing solubilized stock, overlay with Nitrogen or Argon gas to prevent

oxidation, although carbohydrates are generally stable.

Visual Workflow: Safe Handling Lifecycle
The following diagram illustrates the "Chain of Custody" for the isotope to ensure data integrity.
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Figure 1: Operational workflow emphasizing moisture control and static neutralization to

preserve isotopic purity.

Disposal & Decontamination[1][3][5][6][7]
While D-Mannose is biodegradable, the presence of stable isotopes requires specific disposal

protocols to prevent "Isotope Background" in the lab environment.

Disposal Protocol
Solid Waste: Do not dispose of pure

powder in the sink. Even though it is safe, it can elevate the background

levels in municipal water testing if your facility monitors effluent. Dispose of solids in Non-
Hazardous Chemical Waste drums.

Liquid Waste: Aqueous solutions (media/buffers) containing trace D-Mannose-1,6-13C2 can

be disposed of via sanitary sewer with copious water flush, complying with local EPA/local

authority regulations for biological oxygen demand (BOD).

Container Decontamination: Triple rinse empty vials with warm water before recycling.

Deface the label to prevent confusion with hazardous chemicals.

Spill Management
Dry Spill: Sweep or vacuum with a HEPA filter. Do not use wet rags initially, as this creates a

sticky residue.
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Wet Spill: Absorb with paper towels. Clean surface with 70% Ethanol to remove sugar

residues that could attract pests or bacterial growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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